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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B7774406 Get Quote

Application Notes and Protocols for Researchers and Drug Development Professionals

Introduction
Antiblaze 100, also known as Antiblaze V6, is a chlorinated phosphate ester flame retardant

utilized in the textile industry to impart flame retardant properties to various fabrics. This

document provides detailed application notes and experimental protocols for the use of

Antiblaze 100 in textile finishing. Its chemical formula is C13H24Cl6O8P2, and its CAS

number is 38051-10-4.[1] Antiblaze 100 is an additive flame retardant, meaning it is physically

mixed with a binder and applied to the fabric rather than chemically reacting with the fibers. It is

effective on a range of textile substrates, including cotton, polyester, and their blends. The

presence of both phosphorus and chlorine in its structure allows for a synergistic flame

retardant mechanism, acting in both the condensed (solid) and gas phases to inhibit

combustion.

Mechanism of Action
The flame retardant action of Antiblaze 100 is a dual-mode process involving both condensed-

phase and gas-phase inhibition of combustion.

Condensed-Phase Action: During initial exposure to heat, the phosphorus components of

Antiblaze 100 promote the dehydration of cellulosic fibers (like cotton) to form a stable char

layer. This char acts as an insulating barrier, slowing down the pyrolysis of the underlying

material and reducing the amount of flammable volatile gases released.
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Gas-Phase Action: Upon further heating, the chlorinated components of Antiblaze 100 are

released into the gas phase. These chlorine radicals act as scavengers for the high-energy

H• and OH• radicals that propagate the combustion chain reaction in the flame, effectively

quenching the fire.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Flame Retardancy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7774406#application-of-antiblaze-100-in-textile-
finishing-for-flame-retardancy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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